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Compound of Interest

Compound Name: Diethylzinc

Cat. No.: B1219324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
diethylzinc (DEZ), a pivotal organozinc compound in modern organic and materials chemistry.
This document outlines its key physical constants, detailed experimental protocols for its
synthesis and safe handling, and procedural workflows for its application in significant chemical
transformations. Given its hazardous nature, this guide emphasizes the stringent safety
measures required for its manipulation.

Physicochemical Data

Diethylzinc is a colorless, volatile liquid with a characteristic garlic-like odor.[1] It is highly
reactive and pyrophoric, igniting spontaneously upon exposure to air and reacting violently with
water.[1][2][3][4] Due to its reactivity, it is typically supplied and handled as a solution in
anhydrous solvents like hexanes, heptane, or toluene.[2]

The fundamental physical and chemical properties of diethylzinc are summarized in the table
below for easy reference.
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Property Value Source(s)
Chemical Formula Zn(CzHs)2 [2][3]
Molecular Weight 123.50 g/mol [4]
Appearance Colorless liquid [2][41[5]
Melting Point -28 °C (-18 °F; 245 K) [2][3][4][5]16]

o 117-118 °C (243-244 °F; 390-
Boiling Point (2103141151161
391 K) at 760 mmHg

124 °C (255 °F; 397 K)

Density 1.205 g/mL at 25 °C [2][4]

Miscible with ether, petroleum
Solubility ether, benzene, and other [1][5]

hydrocarbons.

Reacts violently with water and

[31141(5]

alcohols.

CAS Number 557-20-0 [4]

Experimental Protocols

Given the pyrophoric and water-reactive nature of diethylzinc, all manipulations must be
conducted under a strictly inert atmosphere (e.g., dry nitrogen or argon) using appropriate air-
free techniques and personal protective equipment.[4][7]

Protocol for Synthesis of Diethylzinc

This protocol is based on the classical reaction of a zinc-copper couple with a mixture of ethyl
iodide and ethyl bromide.[3]

Materials:
e Zinc-copper couple (prepared from zinc dust and copper oxide)

« Ethyl iodide (C2Hsl)
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o Ethyl bromide (C2HsBr)

e Anhydrous solvents for purification (optional)
e Dry, oxygen-free inert gas (Nitrogen or Argon)
Equipment:

Three-neck round-bottomed flask

o Reflux condenser with a drying tube

e Mechanical stirrer

e Heating mantle

« Distillation apparatus

e Schlenk line or glovebox for inert atmosphere manipulation
Procedure:

o Apparatus Setup: Assemble the reaction flask with the stirrer and reflux condenser under a
positive pressure of inert gas. All glassware must be rigorously dried prior to use.

» Reaction Initiation:
o Charge the flask with 130 g of zinc-copper couple.[3]
o Add a mixture of 78 g (0.5 mole) of ethyl iodide and 54.4 g (0.5 mole) of ethyl bromide.[3]
o Begin stirring and gently heat the mixture to reflux.

o Reaction Progression:

o After approximately 30 minutes of reflux, the reaction should initiate, indicated by a
significant increase in the reflux rate.[3]
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o Immediately remove the heat source. If the reaction becomes too vigorous, cool the flask
intermittently with an ice-water bath to maintain control.[3]

o The reaction is typically complete within 30 minutes after the heat source is removed.

e Isolation and Purification:
o Allow the reaction mixture to cool to room temperature under an inert atmosphere.
o Connect the flask to a distillation apparatus that has been purged with inert gas.

o Distill the crude diethylzinc under reduced pressure, collecting the product in a receiving
flask cooled with an ice-salt mixture.[3]

o For higher purity, the collected diethylzinc can be redistilled at atmospheric pressure
(boiling point ~115-120 °C) using a fractionating column under an inert atmosphere.[3]

Protocol for Determination of Boiling Point

Determining the boiling point of a pyrophoric liquid requires modified standard procedures to
ensure safety. The micro-reflux method using an inert atmosphere setup is recommended.

Equipment:

Small-scale distillation or reflux apparatus

Thermometer or temperature probe

Heating mantle or oil bath

Schlenk line or glovebox

Small magnetic stir bar

Procedure:

 Inert Atmosphere Setup: The entire procedure must be performed in a glovebox or on a
Schlenk line within a fume hood.
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e Sample Preparation:

o Place approximately 0.5-1 mL of the diethylzinc sample into a small, dry test tube or flask
containing a small stir bar.

e Apparatus Assembly:
o Position the flask in a heating block or oil bath on a magnetic stirrer.

o Place a thermometer such that the bulb is positioned about 1 cm above the surface of the
liquid. This ensures the temperature of the vapor at thermal equilibrium is measured, not
the potentially superheated liquid.

e Measurement:
o Begin gentle stirring and heating.

o Observe the formation of a "reflux ring," where the vapor condenses on the cooler walls of
the apparatus and flows back into the liquid.

o Adjust the thermometer so its bulb is level with this reflux ring.

o When the liquid is gently refluxing, the temperature reading on the thermometer will
stabilize. This stable temperature is the boiling point.[8]

o Record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key experimental and
logical workflows involving diethylzinc.

Synthesis of Diethylzinc

This diagram outlines the primary steps for the laboratory synthesis of diethylzinc from ethyl
halides and a zinc-copper couple.
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Workflow for the Synthesis of Diethylzinc
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Simmons-Smith Cyclopropanation

Diethylzinc is a key reagent in the Furukawa modification of the Simmons-Smith reaction, a
widely used method for synthesizing cyclopropanes from alkenes.

Reagents & Setup
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Workflow for Simmons-Smith Cyclopropanation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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